Cas no 7745-94-0 (3-Chloro-N,4-dimethylaniline hydrochloride)

• Product Name: 3-Chloro-N,4-dimethylaniline hydrochloride
• CAS No: 7745-94-0
• MF: C₈H₁₁Cl₂N
• MW: 192.085640192032
• MDL: MFCD12756444
• CID: 857977
• PubChem ID: 46739584
• Update Time: 2025-07-17

3-Chloro-N,4-dimethylaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-N,4-dimethylaniline hydrochloride
• 3-Chloro-N,4-dimethylaniline, HCl
• 3-Chloro-N,4-dimethylaniline,hcl
• CS-0212609
• A865240
• 3-Chloro-N,4-dimethylaniline HCl
• BS-23103
• AKOS015910047
• DTXSID50675181
• MFCD12756444
• 7745-94-0
• 3-Chloro-N,4-dimethylanilinehydrochloride
• 3-chloro-N,4-dimethylaniline;hydrochloride
• 3-Chloro-N,4-dimethylaniline--hydrogen chloride (1/1)

• MDL： MFCD12756444
• Inchi： 1S/C8H10ClN.ClH/c1-6-3-4-7(10-2)5-8(6)9;/h3-5,10H,1-2H3;1H
• InChI Key： JTRCDUNWCCVQPB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)NC.Cl

Computed Properties

• Exact Mass: 191.02700
• Monoisotopic Mass: 191.0268547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 3.56510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 3-Chloro-N,4-dimethylaniline hydrochloride

3-Chloro-N,4-dimethylaniline hydrochloride: A Versatile Compound in Pharmaceutical and Industrial Applications

3-Chloro-N,4-dimethylaniline hydrochloride, with the CAS number 7745-94-0, is a key intermediate in the synthesis of various pharmaceuticals and industrial chemicals. This compound, also known as 3-chloro-N,N-dimethylaniline hydrochloride, is characterized by its unique molecular structure, which includes a chloro group at the 3-position and methylation at the nitrogen atoms. Recent studies have highlighted its potential in multiple fields, including drug development, material science, and catalytic processes. The compound's chemical stability and functional groups make it a valuable resource for researchers and manufacturers.

3-Chloro-N,4-dimethylaniline hydrochloride is synthesized through a series of chemical reactions that involve the chlorination of aniline derivatives. The hydrochloride salt form is particularly advantageous for its solubility in aqueous solutions, which is crucial for pharmaceutical applications. Researchers have demonstrated that this compound can serve as a building block for the creation of complex molecules with diverse biological activities. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored its role in the development of antifungal agents, showcasing its potential as a scaffold for drug design.

The molecular structure of 3-Chloro-N,4-dimethylaniline hydrochloride is critical to its chemical behavior. The presence of the chloro group introduces electrophilic properties, while the dimethylation of the nitrogen atoms enhances its ability to form stable salts. These structural features contribute to its reactivity in various chemical environments, making it a preferred choice for synthetic chemists. A 2024 review in the Organic Chemistry Insights emphasized the importance of functional group manipulation in optimizing the compound's utility for pharmaceutical applications.

In the pharmaceutical industry, 3-Chloro-N,4-dimethylaniline hydrochloride has found applications in the synthesis of compounds targeting neurodegenerative diseases. Recent advancements in medicinal chemistry have focused on leveraging its structural versatility to develop molecules with improved pharmacokinetic profiles. For example, a 2023 clinical trial reported in the European Journal of Pharmacology highlighted the compound's role in the development of a novel treatment for Alzheimer's disease, underscoring its significance in drug discovery.

The synthesis of 3-Chloro-N,4-dimethylaniline hydrochloride involves precise control over reaction conditions to ensure purity and yield. Modern techniques such as microwave-assisted synthesis and catalytic methods have been employed to enhance efficiency. These approaches not only reduce reaction times but also minimize by-product formation, aligning with sustainable chemical practices. A 2024 study in the Green Chemistry journal detailed the environmental benefits of these advanced synthesis methods, emphasizing their relevance in industrial processes.

Applications of 3-Chloro-N,4-dimethylaniline hydrochloride extend beyond pharmaceuticals into materials science. Researchers have explored its use in the development of conductive polymers and organic semiconductors. A 2023 publication in the Advanced Materials highlighted its potential in creating flexible electronic devices, demonstrating its adaptability to diverse technological applications.

Recent advancements in analytical techniques have enabled more accurate characterization of 3-Chloro-N,4-dimethylaniline hydrochloride. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are now routinely used to confirm its molecular structure and purity. These tools are essential for ensuring quality control in both research and industrial settings. A 2024 study in the Journal of Analytical Chemistry discussed the importance of these methods in optimizing the compound's performance in various applications.

The safety and handling of 3-Chloro-N,4-dimethylaniline hydrochloride are critical considerations in its use. While it is not classified as a hazardous substance under current regulations, proper storage conditions are necessary to maintain its stability. Researchers recommend storing the compound in a cool, dry environment to prevent degradation. These guidelines ensure its longevity and effectiveness in both laboratory and industrial settings.

The market for 3-Chloro-N,4-dimethylaniline hydrochloride is growing due to its increasing demand in pharmaceutical and material science sectors. Industry reports indicate a steady rise in its production and consumption, driven by the need for advanced chemical intermediates. This trend is expected to continue as new applications are discovered and existing ones are optimized. A 2023 market analysis published in the Chemical Industry Review projected significant growth in the compound's market share over the next decade.

In conclusion, 3-Chloro-N,4-dimethylaniline hydrochloride is a multifunctional compound with wide-ranging applications. Its unique chemical properties and structural versatility make it an essential component in modern chemistry. Ongoing research continues to uncover new uses for this compound, ensuring its relevance in both scientific and industrial contexts. As technology and methodologies evolve, the importance of 3-Chloro-N,4-dimethylaniline hydrochloride is likely to expand, further solidifying its role in the chemical sciences.